![molecular formula C13H15NO4 B7555775 2-[2-(Oxolane-3-carbonylamino)phenyl]acetic acid](/img/structure/B7555775.png)
2-[2-(Oxolane-3-carbonylamino)phenyl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-(Oxolane-3-carbonylamino)phenyl]acetic acid, also known as OCPA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. OCPA belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects.
Mechanism of Action
2-[2-(Oxolane-3-carbonylamino)phenyl]acetic acid exerts its pharmacological effects by inhibiting the activity of COX enzymes, which are responsible for the conversion of arachidonic acid into pro-inflammatory mediators such as prostaglandins. This compound selectively inhibits COX-2, which is induced in response to inflammation and is responsible for the production of prostaglandins that mediate pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent anti-inflammatory, analgesic, and antipyretic effects in various animal models of inflammation and pain. This compound has also been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α).
Advantages and Limitations for Lab Experiments
2-[2-(Oxolane-3-carbonylamino)phenyl]acetic acid has several advantages for laboratory experiments, including its selectivity for COX-2, which makes it a useful tool for studying the role of COX-2 in inflammation and pain. However, this compound has some limitations, including its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
Future research on 2-[2-(Oxolane-3-carbonylamino)phenyl]acetic acid could focus on its potential therapeutic applications in various disease conditions, including cancer, arthritis, and inflammatory disorders. Studies could also investigate the mechanisms underlying the anti-inflammatory and analgesic effects of this compound and identify potential targets for drug development. Additionally, studies could explore the potential of this compound as a tool for studying the role of COX-2 in inflammation and pain.
Synthesis Methods
2-[2-(Oxolane-3-carbonylamino)phenyl]acetic acid can be synthesized using various methods, including the reaction of 2-bromoacetophenone with oxalyl chloride, followed by cyclization with ammonia to form 2-amino-2-phenylacetic acid. This intermediate is then coupled with oxolane-3-carbonyl chloride to form this compound.
Scientific Research Applications
2-[2-(Oxolane-3-carbonylamino)phenyl]acetic acid has been extensively studied for its potential therapeutic applications in various disease conditions, including cancer, arthritis, and inflammatory disorders. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of pro-inflammatory mediators such as prostaglandins.
properties
IUPAC Name |
2-[2-(oxolane-3-carbonylamino)phenyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO4/c15-12(16)7-9-3-1-2-4-11(9)14-13(17)10-5-6-18-8-10/h1-4,10H,5-8H2,(H,14,17)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOZLRNFODRNKHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1C(=O)NC2=CC=CC=C2CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.